Cas no 217478-51-8 (L-Asparagine,L-serylglycyl-L-seryl-L-seryl-L-seryl-L-asparaginyl-L-isoleucylglycyl-L-seryl-L-asparaginyl-L-threonyl-L-valyl-)
217478-51-8 structure
Product Name:L-Asparagine,L-serylglycyl-L-seryl-L-seryl-L-seryl-L-asparaginyl-L-isoleucylglycyl-L-seryl-L-asparaginyl-L-threonyl-L-valyl-
CAS No:217478-51-8
MF:C46H78N16O23
MW:1223.20493078232
CID:1403976
Update Time:2024-08-15
L-Asparagine,L-serylglycyl-L-seryl-L-seryl-L-seryl-L-asparaginyl-L-isoleucylglycyl-L-seryl-L-asparaginyl-L-threonyl-L-valyl- Chemical and Physical Properties
Names and Identifiers
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- L-Asparagine,L-serylglycyl-L-seryl-L-seryl-L-seryl-L-asparaginyl-L-isoleucylglycyl-L-seryl-L-asparaginyl-L-threonyl-L-valyl-
- L-Asparagine, L-serylglycyl-L-seryl-L-seryl-L-seryl-L-asparaginyl-L-isoleucylglycyl-L-seryl-L-asparaginyl-L-threonyl-L-valyl-
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- Inchi: 1S/C46H78N16O23/c1-6-18(4)34(61-37(75)21(7-28(48)69)56-41(79)26(15-66)59-42(80)27(16-67)58-40(78)25(14-65)54-31(72)10-51-36(74)20(47)12-63)43(81)52-11-32(73)53-24(13-64)39(77)55-22(8-29(49)70)38(76)62-35(19(5)68)45(83)60-33(17(2)3)44(82)57-23(46(84)85)9-30(50)71/h17-27,33-35,63-68H,6-16,47H2,1-5H3,(H2,48,69)(H2,49,70)(H2,50,71)(H,51,74)(H,52,81)(H,53,73)(H,54,72)(H,55,77)(H,56,79)(H,57,82)(H,58,78)(H,59,80)(H,60,83)(H,61,75)(H,62,76)(H,84,85)/t18-,19+,20-,21-,22-,23-,24-,25-,26-,27-,33-,34-,35-/m0/s1
- InChI Key: FVAGDIGZRHJEEX-UTIOBEHBSA-N
- SMILES: C(O)(=O)[C@H](CC(N)=O)NC(=O)[C@H](C(C)C)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CC(N)=O)NC(=O)[C@H](CO)NC(=O)CNC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CC(N)=O)NC(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)CNC(=O)[C@H](CO)N
Computed Properties
- Exact Mass: 1222.54304
Experimental Properties
- Density: 1.438±0.06 g/cm3(Predicted)
- Boiling Point: 1984.4±65.0 °C(Predicted)
- PSA: 663.17
- pka: 3.17±0.10(Predicted)
L-Asparagine,L-serylglycyl-L-seryl-L-seryl-L-seryl-L-asparaginyl-L-isoleucylglycyl-L-seryl-L-asparaginyl-L-threonyl-L-valyl- Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
217478-51-8 (L-Asparagine,L-serylglycyl-L-seryl-L-seryl-L-seryl-L-asparaginyl-L-isoleucylglycyl-L-seryl-L-asparaginyl-L-threonyl-L-valyl-) Related Products
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